4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide

• IUPAC Name: 4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide
• InChI: InChI=1S/C18H23N5O3/c1-13-19-16(12-17(20-13)26-3)22-8-10-23(11-9-22)18(24)21-14-6-4-5-7-15(14)25-2/h4-7,12H,8-11H2,1-3H3,(H,21,24)
• InChI Key: BEGJORKUPGYDML-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)NC3=CC=CC=C3OC
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol

Description

4-(6-methoxy-2-methylpyrimidin-4-yl)-N-(2-methoxyphenyl)piperazine-1-carboxamide, also known as MMPIP, is a selective antagonist for the metabotropic glutamate receptor subtype 7 (mGluR7). This compound has been extensively studied for its potential therapeutic applications in various neurological and psychiatric disorders.

Scientific Research Applications

• Synthesis and Potential Therapeutic Applications :

  • The compound has been involved in the synthesis of novel heterocyclic compounds, showing potential as anti-inflammatory and analgesic agents. These synthesized compounds have shown significant activity in inhibiting cyclooxygenase enzymes, which are key in the inflammatory process, and have demonstrated analgesic properties (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

• Cancer Research Applications :

  • In cancer research, derivatives of this compound have been synthesized and evaluated for their anti-proliferative activities against human breast cancer cell lines. These compounds, through molecular docking studies, have shown promising results in inhibiting cancer cell growth, indicating potential applications in cancer therapy (Parveen, Ahmed, Idrees, Khan, & Hassan, 2017).

• Antibacterial Applications :

  • Research has also demonstrated the potential of related compounds in addressing bacterial persistence, which is a significant challenge in treating bacterial infections. These compounds have shown efficacy in selectively killing bacterial persisters without affecting normal antibiotic-sensitive cells, indicating a novel approach to combat antibiotic-resistant bacteria (Kim et al., 2011).

• Neuropharmacology and Imaging Applications :

  • In neuropharmacology, certain derivatives have been explored for their potential as imaging agents in positron emission tomography (PET) for dopamine D3 receptors, which are crucial in various neurological disorders. This highlights its potential application in the diagnosis and study of neurological diseases (Gao, Wang, Hutchins, & Zheng, 2008).

• Receptor Interaction Studies :

  • Additionally, these compounds have been investigated for their interaction with various receptors, such as serotonin receptors, indicating their potential application in studying receptor dynamics and in developing receptor-targeted therapies (Lacivita et al., 2009).